5-((4-Benzylpiperazin-1-yl)(4-ethoxyphenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-((4-Benzylpiperazin-1-yl)(4-ethoxyphenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C26H31N5O2S and its molecular weight is 477.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Activities
Research shows that derivatives of 1,2,4-triazole, such as 5-((4-Benzylpiperazin-1-yl)(4-ethoxyphenyl)methyl)-2-ethylthiazolo[3,2-b][1,2,4]triazol-6-ol, have been synthesized and assessed for their antimicrobial activities. Some of these derivatives were found to possess good or moderate activities against test microorganisms (Bektaş et al., 2007).
Role in Serotonin Receptor Affinity
A study on 2-amino-4-(4-methylpiperazin-1-yl)-1,3,5-triazines, which are structurally similar to the mentioned compound, evaluated their role in the affinity for the human serotonin 5-HT6 receptor. This study may provide insights into the design and synthesis of ligands for serotonin receptors (Łażewska et al., 2019).
Evaluation as Inotropic Agents
Compounds bearing substituted benzylpiperazine moieties, akin to the chemical structure , have been synthesized and evaluated for their positive inotropic activity, potentially offering insights into cardiac therapeutic applications (Wu et al., 2013).
Angiotensin II Antagonism
Studies involving 4H-1,2,4-triazoles and 3H-imidazo[1,2-b][1,2,4]triazoles, which are chemically related to the compound , have evaluated their efficacy as angiotensin II antagonists. This suggests potential applications in the treatment of cardiovascular diseases (Ashton et al., 1993).
Molecular Docking Studies as EGFR Inhibitors
Benzimidazole derivatives bearing a 1,2,4-triazole ring have been studied for their anti-cancer properties, including molecular docking studies. These findings could be relevant to understanding the potential cancer therapeutic applications of similar compounds (Karayel, 2021).
Properties
IUPAC Name |
5-[(4-benzylpiperazin-1-yl)-(4-ethoxyphenyl)methyl]-2-ethyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H31N5O2S/c1-3-22-27-26-31(28-22)25(32)24(34-26)23(20-10-12-21(13-11-20)33-4-2)30-16-14-29(15-17-30)18-19-8-6-5-7-9-19/h5-13,23,32H,3-4,14-18H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KUXVAJQCQGQTBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NN2C(=C(SC2=N1)C(C3=CC=C(C=C3)OCC)N4CCN(CC4)CC5=CC=CC=C5)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H31N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.